Cas no 881177-99-7 (Sphingolactone-24)

• Product Name: Sphingolactone-24
• CAS No: 881177-99-7
• Molecular Formula: C₁₈H₂₉NO₄
• Molecular Weight: 323.427165746689
• CID: 2852268
• PubChem ID: 71433689

Sphingolactone-24 Properties

Names and Identifiers

• PUBCHEM_71433689
• N-[(1S)-1-[(2R)-4-hexyl-5-oxooxolan-2-yl]-2-hydroxyethyl]hexa-2,4-dienamide
• DTXSID70849529
• 881177-99-7

• InChIKey： OCXQUITYSDKHLR-MERJSTESSA-N
• Inchi： 1S/C18H29NO4/c1-3-5-7-9-10-14-12-16(23-18(14)22)15(13-20)19-17(21)11-8-6-4-2/h4,6,8,11,14-16,20H,3,5,7,9-10,12-13H2,1-2H3,(H,19,21)/t14?,15-,16+/m0/s1
• SMILES： O1C(C(CCCCCC)C[C@@H]1[C@H](CO)NC(C=CC=CC)=O)=O

Computed Properties

• Exact Mass: 323.20965841g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 323.20965841g/mol
• Heavy Atom Count: 23
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6

Experimental Properties

• Boiling Point: 564.6±46.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 295.3±29.0 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines